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Compound of Interest

Compound Name: Caspase-1 Inhibitor I

Cat. No.: B8101268

Get Quote

Executive Summary & Chemical Identity
Caspase-1 Inhibitor I (typically Z-YVAD-CHO; N-Acetyl-Tyr-Val-Ala-Asp-CHO) is a potent,

cell-permeable, reversible inhibitor of Caspase-1 (Interleukin-1

Converting Enzyme).[1] While often classified as non-hazardous under GHS criteria in its solid
form, its biological activity and common formulation in DMSO (Dimethyl Sulfoxide) dictate strict
disposal protocols to prevent environmental release and personnel exposure.

This guide outlines the mandatory disposal workflows to ensure compliance with laboratory

safety standards and environmental regulations (e.g., RCRA in the US).
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Property Detail

Product Name Caspase-1 Inhibitor I

Chemical Name Z-Tyr-Val-Ala-Asp-CHO (Z-YVAD-CHO)

CAS Number 143313-51-3

Physical State
Lyophilized Powder (White) or Liquid Stock (in

DMSO)

Bioactivity
Potent Protease Inhibitor (

nM)

Solubility Soluble in DMSO (>10 mg/mL); Water (poor)

Primary Hazard
Bioactive substance; DMSO acts as a skin

penetrant carrier.[1]

Hazard Assessment & Pre-Disposal Directives
The "Silent" Hazard: DMSO Carrier Effect
While the peptide aldehyde itself is not acutely toxic (LD50 > 5000 mg/kg typically), it is almost

exclusively used in DMSO.

Risk: DMSO readily penetrates skin and can carry the inhibitor directly into the bloodstream.

Implication: All liquid waste containing this inhibitor must be treated as Solvent Waste with

potential biological activity.

Regulatory Classification (RCRA)
Under US EPA regulations (RCRA):

Solid Substance: Z-YVAD-CHO is not listed on the P-list (acutely hazardous) or U-list.[1] It is

classified as Non-Regulated Chemical Waste unless mixed with hazardous solvents.

Liquid Form: If dissolved in DMSO or Ethanol, the waste stream is classified based on the

solvent (e.g., Ignitable Waste D001 if flash point <60°C, though pure DMSO has a flash point
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of ~87°C, mixtures often vary).

Disposal Workflows (Step-by-Step)
Scenario A: Disposal of Liquid Waste (Stock Solutions &
Reaction Media)
Context: Expired stock solutions in DMSO or leftover cell culture media containing high

concentrations (>1

M) of inhibitor.[1]

Segregation: Do NOT pour down the sink. The biological activity can disrupt microbial

ecosystems in water treatment plants.

Container Selection: Use a High-Density Polyethylene (HDPE) or Glass waste bottle

compatible with solvents.[1]

Labeling: Apply a hazardous waste label.

Constituents: "Dimethyl Sulfoxide (99%), Caspase-1 Inhibitor I (<1%)"[1]

Hazard Checkbox: [x] Irritant [x] Combustible (if applicable)[1]

Bulking: Pour liquid into the "Non-Halogenated Organic Solvent" waste stream.

Note: If the solution contains heavy metals or other P-listed drugs, segregate into a

separate stream.[1]

Scenario B: Disposal of Solid Waste (Original Vials &
Powder)
Context: Expired lyophilized powder or residual powder in glass vials.[1]

Cap & Seal: Ensure the original vial is tightly capped.

Secondary Containment: Place the vial inside a clear plastic Ziploc bag or a small biohazard

bag to prevent breakage/leakage.
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Disposal Stream: Discard into the Solid Chemical Waste drum (often a white or blue pail)

destined for Incineration.

Why Incineration? High-temperature incineration (>800°C) ensures the complete thermal

decomposition of the peptide aldehyde structure, neutralizing bioactivity.[1]

Scenario C: Contaminated Debris (Pipette Tips, Tubes,
Gloves)
Context: Consumables used during the handling of the inhibitor.[2]

Trace Contamination: Tips and tubes with trace amounts (<50

L residual) are generally not regulated as hazardous waste but should be handled prudently.

Protocol:

Sharps: Place pipette tips in a rigid Sharps Container.

Solids: Place gloves and tubes in Solid Laboratory Waste.

Gross Contamination: If a tip is filled with stock solution, eject the liquid into the Liquid Waste

container (Scenario A) before disposing of the tip.

Emergency Spill Response Protocol
Immediate Action: Stop, Notify, Assess.

Small Spill (<10 mL): Manageable by lab personnel.[3]

Large Spill (>100 mL): Evacuate and contact EHS.

Cleanup Steps:

PPE: Wear nitrile gloves (double glove recommended due to DMSO), lab coat, and safety

goggles.[1]

Absorb: Place an absorbent pad or vermiculite over the spill. Do not wipe; allow it to soak.
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Deactivate (Optional but Recommended):

Wipe the area with 10% Bleach (Sodium Hypochlorite) followed by water.

Mechanism:[4] Bleach oxidizes the aldehyde group and hydrolyzes the peptide bonds,

reducing bioactivity.

Disposal: Collect all absorbent materials into a heavy-duty plastic bag. Label as "Debris

contaminated with DMSO/Peptide Inhibitor" and dispose of as Solid Chemical Waste.

Decision Matrix & Workflow Visualization
The following diagram illustrates the logical decision path for disposing of Caspase-1 Inhibitor
I in various states.
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Caption: Operational decision tree for segregating Caspase-1 Inhibitor I waste streams based

on physical state and concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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